4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid

• IUPAC Name: 4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C7H4N2O3S/c10-6-5-4(8-2-9-6)3(1-13-5)7(11)12/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key: NEKNKGJIFDPCPB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)C(=O)N=CN2)C(=O)O
• Molecular Formula: C7H4N2O3S
• Molecular Weight: 196.19 g/mol

Description

4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

The synthesis of 4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid involves several steps, including specific reaction conditions and reagents. The synthetic routes typically include:

Traditional Methods: These methods involve the use of common reagents and conditions to produce the compound in a laboratory setting.

Advanced Methods: These methods may involve more sophisticated techniques and equipment to achieve higher yields and purity.

Industrial Production: The industrial production of this compound involves scaling up the laboratory methods to produce the compound in large quantities. This often requires optimization of reaction conditions and the use of specialized equipment.

Chemical Reactions Analysis

4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions: The reactions typically require specific reagents and conditions, such as catalysts, solvents, and temperature control.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: The compound is used in various chemical reactions and processes, including synthesis and catalysis.

Biology: this compound is used in biological research to study its effects on cells and organisms.

Medicine: The compound has potential therapeutic applications, including drug development and disease treatment.

Industry: this compound is used in various industrial processes, including the production of materials and chemicals.

Mechanism of Action

The mechanism of action of 4-oxo-1H-thieno[3,2-d]pyrimidine-7-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to various biological and chemical effects, depending on the specific targets and pathways involved.